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Compound of Interest

Compound Name: 2-Cyanoethylphosphine

CAS No.: 6783-71-7

Cat. No.: B14718409

Get Quote

Topic: Vacuum Distillation & Isolation Procedures Classification: High Hazard / Air-Sensitive

Chemistry

Core Technical Overview
2-Cyanoethylphosphine is a primary phosphine synthesized via the hydrophosphination of

acrylonitrile. The crude reaction mixture typically contains the target primary phosphine, the

secondary byproduct [bis(2-cyanoethyl)phosphine], and the tertiary byproduct [tris(2-

cyanoethyl)phosphine].

Successful purification relies on exploiting the significant boiling point differentials between

these species under reduced pressure.
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Compound Formula
Boiling Point
(BP)

State (RT) Key Hazard

2-

Cyanoethylphosp

hine

54–55 °C @ 9

mmHg
Liquid

Air-sensitive,

Toxic

Bis(2-

cyanoethyl)phos

phine

157–159 °C @

0.3 mmHg
Liquid Air-sensitive

Tris(2-

cyanoethyl)phos

phine

N/A (MP 97–98

°C)
Solid Irritant

Acrylonitrile

(Start Material)

77 °C @ 760

mmHg
Liquid

Carcinogen,

Polymerizable

Critical Note: The boiling point data indicates that 2-cyanoethylphosphine is the first major

fraction to distill after unreacted starting materials.

Process Logic & Workflow
The following diagram illustrates the fractionation logic required to isolate the primary

phosphine while managing byproducts.
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Crude Reaction Mixture
(PH3 + Acrylonitrile)

Step 1: Solvent/Acrylonitrile Strip
(Atmospheric or Mild Vac)

 Remove Volatiles

Step 2: Establish High Vacuum
(Target: < 10 mmHg)

Fraction 1: 2-Cyanoethylphosphine
(54-55°C @ 9 mmHg)
TARGET PRODUCT

 Distill @ ~55°C

Intermediate Cut
(Mixed Fractions)

 Temp Rise

Fraction 2: Bis(2-cyanoethyl)phosphine
(157°C @ 0.3 mmHg)

 High Vac Required

Pot Residue
(Tris-phosphine + Polymers)

 Remains in Flask

Click to download full resolution via product page

Figure 1: Fractional distillation logic for separating mono-, bis-, and tris-cyanoethylphosphines.
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Troubleshooting Guide
Identify your issue below to find the root cause and solution.

Phase A: Setup & Pre-Distillation
Q: The crude mixture is solidifying or extremely viscous before distillation starts.

Cause: High content of Tris(2-cyanoethyl)phosphine (MP ~97°C) or polyacrylonitrile

formation.

Solution: If the mixture is solid, you cannot distill directly. Dissolve the mixture in a minimal

amount of degassed solvent (e.g., toluene) and filter off the solid Tris-phosphine (which is

often the major byproduct in unoptimized reactions). Distill the filtrate.[1][2]

Q: My vacuum gauge reads <1 mmHg, but nothing is distilling at 55°C.

Cause: Physical properties mismatch. At <1 mmHg, the boiling point of 2-
cyanoethylphosphine will be significantly lower than 54°C (likely closer to 20–30°C).

Solution: Do not overheat the pot. If using a high-vacuum oil pump (<0.5 mmHg), expect the

product to distill near room temperature. Use a cooling bath on the receiver to prevent re-

evaporation.

Phase B: During Distillation
Q: The distillate is cloudy or fuming white upon contact with the receiver.

Cause:Oxygen ingress. Primary phosphines oxidize rapidly to phosphine oxides or

phosphonic acids, which can appear as white smoke/solids.

Solution: Abort immediately. Re-grease all joints, check the nitrogen bleed, and ensure the

system is under a rigorous inert atmosphere.

Q: The temperature is fluctuating wildly between 50°C and 100°C.

Cause: "Bumping" due to lack of agitation or presence of volatiles (acrylonitrile).

Solution:
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Ensure you have a vigorous magnetic stir bar or a capillary nitrogen bleed.

You may have skipped the "degassing/stripping" phase. Pause, cool down, and remove

low-boiling acrylonitrile at ambient temperature/mild vacuum before attempting to distill the

phosphine.

Phase C: Post-Distillation / Quality
Q:

P NMR shows a major peak at -135 ppm (approx) but also a peak at +30 to +50 ppm.

Cause: The negative shift is your target phosphine. The positive shift is the oxide (

).

Solution: The product oxidized during collection or NMR prep. Prepare NMR samples in a

glovebox or using Schlenk techniques with dry, degassed

.

Frequently Asked Questions (FAQs)
Q1: Is 2-cyanoethylphosphine pyrophoric?

Answer: While the electron-withdrawing cyano group reduces electron density on the

phosphorus (making it slightly less reactive than triethylphosphine), it is a primary phosphine.

It should be treated as potentially pyrophoric and definitely toxic. Always manipulate under

or Ar.

Q2: Can I use a water aspirator for this distillation?

Answer: Yes, but with caution. A good water aspirator achieves ~15–20 mmHg. The boiling

point of 2-cyanoethylphosphine will rise to approx 65–75°C. This is acceptable, but ensure

the water trap is effective to prevent back-streaming moisture, which will destroy the

phosphine.

Q3: How do I clean the distillation pot containing the "Tris" residue?
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Answer: The residue is likely Tris(2-cyanoethyl)phosphine and potential polymers.

Cool the flask to room temperature under

.

Cautiously add dilute bleach (10% NaOCl) or hydrogen peroxide (3%) to the flask in a

fume hood. This oxidizes residual phosphines to harmless phosphine oxides/phosphates.

Warning: This reaction is exothermic. Add oxidant slowly.

Standard Operating Protocol (SOP)
Objective: Isolate 2-cyanoethylphosphine from a crude PH3/acrylonitrile reaction mixture.

Equipment:

Short-path distillation head (vigreux column optional but recommended for purity).

Vacuum pump (Oil pump capable of 0.1 mmHg or good diaphragm pump).

Nitrogen/Argon manifold (Schlenk line).

Oil bath with temperature control.

Procedure:

System Inerting: Flame-dry the entire distillation assembly under vacuum and backfill with

Nitrogen. Repeat 3x.

Loading: Transfer the crude liquid mixture to the boiling flask via cannula or syringe against a

counter-flow of Nitrogen. Add a large, oval magnetic stir bar.

Degassing (Strip):

Set bath to 30°C.

Apply mild vacuum (e.g., diaphragm pump) to remove unreacted acrylonitrile (BP 77°C @

atm).
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Stop when bubbling ceases.

Fraction 1 (Target):

Switch to the main vacuum line.

Target Pressure: 9 mmHg (adjust temp if pressure differs).

Target Vapour Temp: 54–55°C.

Slowly raise oil bath to ~70–80°C. Collect the clear, colorless liquid fraction.

Fraction 2 (Secondary - Optional):

If Bis(2-cyanoethyl)phosphine is desired, lower pressure to 0.3 mmHg.[3]

Raise bath temperature to ~170–180°C.

Collect fraction boiling at 157–159°C.

Storage: Store the purified 2-cyanoethylphosphine in a Schlenk flask or ampoule under

Argon at 4°C.
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General Distillation Safety

IChemE (Institution of Chemical Engineers).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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